Benzamide, 5-chloro-2-methoxy-N-[2-(4-nitrophenyl)ethyl]-

• CAS No.: 25921-64-6
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N-[2-(4-nitrophenyl)ethyl]benzamide
• InChI: InChI=1S/C16H15ClN2O4/c1-23-15-7-4-12(17)10-14(15)16(20)18-9-8-11-2-5-13(6-3-11)19(21)22/h2-7,10H,8-9H2,1H3,(H,18,20)
• InChI Key: DXOQONYONYBFKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)[N+](=O)[O-]

Description

Benzamide, 5-chloro-2-methoxy-N-[2-(4-nitrophenyl)ethyl]- is a useful research compound. Its molecular formula is C16H15ClN2O4 and its molecular weight is 334.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8.8 g (47.2 mmol) of 5-chloro-2-methoxybenzoic acid and 8.5 g (51.9 mmol) of carbonylbisimidazole in 180 ml of absolute THF was stirred at room temperature for 2 h. 10 g (49.7 mmol) of 2-(4-nitrophenyl)ethylamine hydrochloride and 9.4 ml of triethylamine were added and the resulting solution was then stirred overnight at room temperature. The reaction solution was then slowly poured onto 1.2 l of 1N hydrochloric acid, and the deposited precipitate was filtered off and washed with water. Drying of the precipitate in a high vacuum yielded 13.8 g of the title compound as a white solid. M.p.: 159-160° C. Rf (silica gel, EA/heptane 4:1)=0.46. MS (ESI): m/z=334 (M+H)+.